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Compound of Interest

Compound Name: Fast Blue RR Salt

Cat. No.: B088650

A Technical Guide to the Safe Handling of Fast
Blue RR Salt

For Researchers, Scientists, and Drug Development Professionals

Fast Blue RR Salt, a diazonium salt widely used in histochemistry and cytochemistry for
enzyme localization, requires careful handling due to its potential hazards. This guide provides
a comprehensive overview of its safety data, handling precautions, and emergency

procedures, compiled from various safety data sheets and technical sources. The information is
intended to supplement, not replace, formal laboratory safety training and institutional
protocols.

Chemical and Physical Properties

Fast Blue RR Salt is the hemi(zinc chloride) salt of 4-benzoylamino-2,5-
dimethoxybenzenediazonium chloride. It is a yellow-green crystalline powder.[1][2] Its primary
application is in enzyme histochemistry, particularly for the detection of alkaline phosphatase
and non-specific esterase activity.[3][4] The diazonium group is highly reactive and couples
with naphthol derivatives, which are released by enzymatic activity at specific sites in a tissue
sample, to form a stable, insoluble, and intensely colored azo dye precipitate, thereby
visualizing the location of the enzyme.[4][5]

Table 1. Chemical Identification and Physical Properties
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Property Value References

4-Benzoylamino-2,5-

) dimethoxybenzenediazonium
Chemical Name _ o _ [5][6]
chloride hemi(zinc chloride)

salt
Synonyms Azoic Diazo No. 24, C.l. 37155  [1]
CAS Number 14726-29-5 [3][6]
Molecular Formula C15H14CIN3Os - 1/2ZnCl2 [31[6]
Molecular Weight 387.89 g/mol [3][6]
Appearance Yellow-green powder [1112]

N Water: 1 mg/mL (clear to hazy,
Solubility ) [5]
yellow-green solution)

Storage Temperature -20°C, protected from light [1]

Hazard Identification and Toxicological Data

The toxicological properties of Fast Blue RR Salt have not been fully investigated.[1] However,
it is considered a hazardous substance and may cause irritation to the eyes, skin, respiratory
system, and digestive tract.[1][7] There is a danger of cumulative effects, and limited evidence
suggests it may have mutagenic potential.[7]

Table 2: Hazard Classification and Potential Health Effects

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b088650
https://www.cdhfinechemical.com/images/product/msds/43_2143670966_FASTBLUERRSALT-CASNO-14726-29-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/23449.pdf
https://www.scbt.com/p/fast-blue-rr-salt-14726-29-5
https://www.cdhfinechemical.com/images/product/msds/43_2143670966_FASTBLUERRSALT-CASNO-14726-29-5-MSDS.pdf
https://www.scbt.com/p/fast-blue-rr-salt-14726-29-5
https://www.cdhfinechemical.com/images/product/msds/43_2143670966_FASTBLUERRSALT-CASNO-14726-29-5-MSDS.pdf
https://www.scbt.com/p/fast-blue-rr-salt-14726-29-5
https://www.cdhfinechemical.com/images/product/msds/43_2143670966_FASTBLUERRSALT-CASNO-14726-29-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/23449.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fast-Blue-RR
https://www.benchchem.com/product/b088650
https://pim-resources.coleparmer.com/sds/23449.pdf
https://www.benchchem.com/product/b088650?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/23449.pdf
https://pim-resources.coleparmer.com/sds/23449.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215016.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215016.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard

Description

References

GHS Classification

Not uniformly classified; some
sources state it is not a
hazardous substance
according to Regulation (EC)
No. 1272/2008, while others

advise caution.

[6]i8]

Primary Routes of Exposure

Inhalation, skin contact, eye

contact, ingestion.

[1](7]

Acute Effects

May cause irritation to the
eyes, skin, respiratory tract,

and digestive tract.

[1](7]

Chronic Effects

Danger of cumulative effects.
The toxicological properties
have not been fully

investigated.

[1](7]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as a probable, possible, or
confirmed human carcinogen
by IARC.

[6]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when working with Fast Blue RR Salt. The

following sections outline the recommended procedures for handling, personal protection, and

emergency response.

Personal Protective Equipment (PPE)

Adequate personal protective equipment is essential to minimize exposure.
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4 Required Personal Protective Equipment )

Respiratory Protection:
Use NIOSH/MSHA or EN 149 approved
respirator if dust is generated or exposure limits are exceeded

Skin Protection:
Appropriate protective gloves (inspect before use)
and clothing to prevent skin exposure

Eye Protection:
Chemical safety goggles or eyeglasses
compliant with EN166 or OSHA 29 CFR 1910.133

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling Fast Blue RR Salt.

Handling and Storage Protocol

Proper handling and storage are crucial to maintaining the stability of the compound and

ensuring laboratory safety.

Table 3: Handling and Storage Guidelines
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Guideline Procedure References

Use in a well-ventilated area.
o Provide appropriate exhaust
Ventilation o ) [1][6]17]
ventilation where dust is

formed.

Avoid all personal contact,
including inhalation of dust.
Minimize dust generation and
Handling accumulation. Wash hands [L10719]
thoroughly after handling. Do
not eat, drink, or smoke in the

work area.

Store in a cool, dry, well-
ventilated area in a tightly
closed, original container.
Storage ) [1107]
Protect from light and
incompatible materials such as

strong oxidants.

For minor spills, clean up
immediately using dry
procedures. Avoid generating
dust. Sweep or vacuum up the
Spills material and place itin a [11[71[10]
suitable, sealed container for
disposal. For major spills,
evacuate the area and alert

emergency responders.

Emergency First Aid Procedures

In the event of exposure, immediate first aid is critical. The following workflow outlines the
necessary steps.
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First Aid for Exposure to Fast Blue RR Salt

Inhalation

Move to fresh air immediately Immedlate;g/rt::slz;lilr;éu ::;n’illtee':y CRatey Immedlate'lzrﬂ;s Igae;l!elsswr::?nzllzrs“y CliRatey Do NOT induce vomiting

. . . - n a 7 n 0 If conscious and alert, rinse mouth and
( If not breathing, give artificial respiration ) Remove contaminated clothing and shoes Occasionally lift upper and lower eyelids drink 2-4 cupfuls of milk or water
( If breathing is difficult, give oxygen ) Wash clothing before reuse Seek immediate medical attention pereloie anyﬂ]mg /motdliclan
unconscious person

( Seek immediate medical attention j Seek medical attention if irritation develops Seek immediate medical attention

\\ J

Click to download full resolution via product page
Caption: Emergency first aid procedures for different routes of exposure.

Stability and Reactivity

Fast Blue RR Salt is stable under normal temperatures and pressures.[1] However, it is light-

sensitive and should be stored accordingly.[1]

Table 4: Stability and Reactivity Profile

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b088650?utm_src=pdf-body-img
https://www.benchchem.com/product/b088650?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/23449.pdf
https://pim-resources.coleparmer.com/sds/23449.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Description References

) N Stable under recommended
Chemical Stability N [1]
storage conditions.

N _ Light, dust generation, excess
Conditions to Avoid ) ) ) [1]
heat, incompatible materials.

Incompatible Materials Strong oxidizing agents. [1]

May include hydrogen
Hazardous Decomposition chloride, nitrogen oxides, [1][6]

Products carbon monoxide, carbon

dioxide, and zinc/zinc oxides.

Hazardous Polymerization Has not been reported. [1]

Disposal Considerations

Dispose of Fast Blue RR Salt and its containers in accordance with all applicable local, state,
and federal regulations. It is recommended to use a licensed disposal company.[9][11] Do not
allow the product to enter drains.[6]

This guide is intended to provide essential safety information for laboratory personnel. Always
consult the most recent Safety Data Sheet (SDS) from your supplier and adhere to your
institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fast Blue RR Salt safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088650#fast-blue-rr-salt-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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